Cas no 90610-45-0 (4-n-Propanoylbenzenesulfonamide)
90610-45-0 structure
Product Name:4-n-Propanoylbenzenesulfonamide
CAS No:90610-45-0
MF:C9H11NO3S
MW:213.253541231155
CID:2152971
Update Time:2023-08-05
4-n-Propanoylbenzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-n-propanoylbenzenesulfonamide
- 4-propionylbenzenesulfonamide
- UGEHJRDRKZUJJS-UHFFFAOYSA-N
- 4-n-Propanoylbenzenesulfonamide
-
- Inchi: 1S/C9H11NO3S/c1-2-9(11)7-3-5-8(6-4-7)14(10,12)13/h3-6H,2H2,1H3,(H2,10,12,13)
- InChI Key: UGEHJRDRKZUJJS-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(CC)=O)=CC=1)(N)(=O)=O
Computed Properties
- Exact Mass: 213.046
- Monoisotopic Mass: 213.046
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 85.6
4-n-Propanoylbenzenesulfonamide Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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